Cas no 1351601-28-9 (N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• CAS No: 1351601-28-9
• MF: C₁₆H₂₁NO₄S₂
• MW: 355.472242116928
• CID: 6419093
• PubChem ID: 56764055
• Update Time: 2025-08-04

N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-2-methoxy-4,5-dimethylbenzenesulfonamide
• VU0524845-1
• 1351601-28-9
• AKOS024523614
• N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide
• N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• F5857-1739

• Inchi： 1S/C16H21NO4S2/c1-10-5-6-22-16(10)13(18)9-17-23(19,20)15-8-12(3)11(2)7-14(15)21-4/h5-8,13,17-18H,9H2,1-4H3
• InChI Key： HCOWXEACLRYNFE-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)C2SC=CC=2C)(=O)=O)=CC(C)=C(C)C=C1OC

Computed Properties

• Exact Mass: 355.09120050g/mol
• Monoisotopic Mass: 355.09120050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 112Ų

Additional information on N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide

Introduction to N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS No. 1351601-28-9)

N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide, identified by its CAS number 1351601-28-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions. The compound's unique structural features, including the presence of a sulfonamide group, hydroxyl and methoxy substituents, and a thiophene ring, make it a promising candidate for further investigation in medicinal chemistry.

The sulfonamide functional group is well-known for its role in drug design and development. Sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and diuretic properties. In particular, the sulfonamide moiety can enhance the solubility and bioavailability of molecules, making them more effective in biological systems. The presence of multiple substituents in N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide not only contributes to its structural complexity but also opens up possibilities for diverse interactions with biological targets.

The thiophene ring is another key structural feature that adds to the compound's potential pharmacological activity. Thiophenes are heterocyclic compounds that have been widely explored in the development of pharmaceuticals due to their ability to modulate various biological processes. For instance, thiophene derivatives have shown promise in the treatment of neurological disorders, cardiovascular diseases, and cancer. The combination of a thiophene ring with a sulfonamide group in N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide suggests that it may exhibit multiple pharmacological effects simultaneously.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential drug candidates and understanding their mechanisms of action. In the case of N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide, computational studies have suggested that it may interact with various enzymes and receptors involved in metabolic pathways and signal transduction. This has prompted further experimental investigations to validate these predictions.

In vitro studies have begun to unravel the pharmacological profile of N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide. Initial experiments have shown that the compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, preliminary data indicate that it may inhibit the activity of specific enzymes involved in inflammation and pain signaling. These findings are particularly intriguing given the growing demand for novel therapeutic agents that target chronic inflammatory conditions.

The synthesis of N-2-hydroxy-2-(3-methylthiophen-2-y)l] ethyl - 22 methoxy - 4 , 5 dim ethyl benzene - 1 sulf on am ide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions and enzymatic transformations have been employed to introduce the necessary functional groups and substituents. These synthetic strategies not only enhance efficiency but also allow for greater control over the stereochemistry of the product.

The pharmacokinetic properties of N - 22 hydro xy - 22 ( 33 methyl th ioph ene - 22 y l ) eth yl - 22 m eth oxy - 44 ,55 dim eth yl b en zene -11 sul fon am ide are also being carefully evaluated. Understanding how a compound is absorbed, distributed, metabolized, and excreted is crucial for determining its therapeutic efficacy and safety profile. Preliminary studies suggest that the compound has reasonable oral bioavailability and undergoes slow metabolism, which could potentially lead to prolonged therapeutic effects.

The potential applications of N - 22 hydro xy -22 (33 methyl thioph ene -22 y l ) eth yl -22 m eth oxy -44 ,55 dim eth yl b en zene -11 sul fon am ide extend beyond antimicrobial and anti-inflammatory uses. Researchers are exploring its potential as a scaffold for developing novel anticancer agents. The sulfonamide group has been shown to interact with DNA-binding proteins and kinases, which are often dysregulated in cancer cells. By modulating these interactions, N - 22 hydro xy -22 (33 methyl thioph ene -22 y l ) eth yl -22 m eth oxy -44 ,55 dim eth yl b en zene -11 sul fon am ide could potentially inhibit tumor growth and induce apoptosis.

In conclusion, N - 22 hydro xy -22 (33 methyl th ioph ene -22 y l ) eth yl - 22 m eth oxy -44 ,55 dim eth yl b en zene sul fon am ide (CAS No. 1351601 289) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and promising pharmacological activities make it an attractive candidate for further development. As research continues to uncover new applications for this molecule, it is likely to play an important role in addressing various health challenges in the coming years.